1-(ethylthio)-N-(3-nitrophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide
Overview
Description
1-(ethylthio)-N-(3-nitrophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(ethylthio)-N-(3-nitrophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide is not fully understood. However, studies have shown that it induces apoptosis in cancer cells by inhibiting the activity of certain enzymes and signaling pathways. It also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
Studies have shown that 1-(ethylthio)-N-(3-nitrophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide exhibits low toxicity and good biocompatibility in vitro. It has been shown to selectively induce apoptosis in cancer cells without affecting normal cells. The compound also exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(ethylthio)-N-(3-nitrophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide in lab experiments include its high purity, stability, and low toxicity. However, the compound is relatively expensive and requires specialized equipment for its synthesis and analysis.
Future Directions
There are several future directions for the study of 1-(ethylthio)-N-(3-nitrophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide. These include further optimization of the synthesis method to improve yield and reduce cost, identification of the specific enzymes and signaling pathways targeted by the compound, and testing the compound in animal models to assess its efficacy and safety in vivo. Additionally, the compound could be further studied for its potential applications in other fields, such as materials science and environmental monitoring.
Conclusion:
1-(ethylthio)-N-(3-nitrophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide is a synthetic compound with potential applications in various fields of scientific research. Its anti-tumor and anti-inflammatory properties make it a potential candidate for cancer treatment and other inflammatory diseases. Further studies are needed to fully understand its mechanism of action, optimize its synthesis method, and assess its efficacy and safety in vivo.
Scientific Research Applications
1-(ethylthio)-N-(3-nitrophenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-tumor and anti-inflammatory properties, making it a potential candidate for cancer treatment and other inflammatory diseases. The compound has also been studied for its potential use as a fluorescent probe for detecting biomolecules and as a photosensitizer for photodynamic therapy.
properties
IUPAC Name |
1-ethylsulfanyl-N-(3-nitrophenyl)-9,10-dioxoanthracene-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16N2O5S/c1-2-31-22-18(23(28)24-13-6-5-7-14(12-13)25(29)30)11-10-17-19(22)21(27)16-9-4-3-8-15(16)20(17)26/h3-12H,2H2,1H3,(H,24,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUFSXZMOEOQYBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=C(C=CC2=C1C(=O)C3=CC=CC=C3C2=O)C(=O)NC4=CC(=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.